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Compound of Interest

Compound Name: Cobalt sulfate heptahydrate

Cat. No.: B160239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cobalt sulfate
heptahydrate as a soil additive in agriculture. The document outlines the critical role of cobalt

in plant nutrition, particularly in nitrogen fixation, and provides detailed experimental protocols

for its application and analysis.

Introduction
Cobalt (Co) is a beneficial micronutrient for plants, playing a vital role in various metabolic

processes.[1] While not considered essential for all higher plants, it is crucial for nitrogen-fixing

microorganisms, making it indirectly essential for leguminous plants.[1][2] Cobalt sulfate
heptahydrate (CoSO₄·7H₂O) is a common and soluble source of cobalt used in agricultural

applications to address cobalt deficiencies in soil.[2][3]

Proper application of cobalt sulfate can enhance nitrogen fixation, leading to improved crop

growth, yield, and nutritional quality.[1][4] However, it is crucial to manage application rates

carefully, as excessive cobalt concentrations can be toxic to plants.[5]

Data Presentation
The following tables summarize quantitative data from various studies on the effects of cobalt

sulfate application on different crops.
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Table 1: Effect of Cobalt Application on Faba Bean (Vicia faba L.)

Cobalt
Application
Rate (ppm)

Plant Height
(cm)

Number of
Branches/plan
t

Number of
Pods/plant

Seed Yield (
g/plant )

0 (Control) 75.3 3.7 15.2 28.4

5 82.1 4.1 18.5 32.7

10 88.6 4.8 21.3 38.1

15 92.4 5.2 24.6 42.5

20 95.8 5.9 28.9 48.3

Source: Adapted from data presented in a study by Hala, Kandil (2007) on sandy loam soil.[1]

Table 2: Influence of Cobalt Application Methods on Chickpea (Cicer arietinum L.) Yield and

Nutrient Uptake
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Treatmen
t

Grain
Yield
(q/ha)

Stover
Yield
(q/ha)

N Uptake
( kg/ha )

P Uptake
( kg/ha )

K Uptake
( kg/ha )

Co
Uptake
(g/ha)

Control

(absolute)
22.09 34.51 58.45 8.14 23.13 1.38

Seed

priming 1.0

ppm

26.67 41.23 89.54 12.56 33.85 4.33

Seed

treatment 1

g/kg seed

26.98 42.08 91.33 13.00 34.76 1.69

Soil

application

50 g/ha

27.65 43.12 97.22 16.99 40.28 5.12

Foliar

application

0.01%

25.43 39.87 85.34 11.56 31.23 3.87

Source: Adapted from a field experiment on chickpea.[6][7]

Signaling Pathways and Logical Relationships
Cobalt's Role in Symbiotic Nitrogen Fixation
Cobalt is an essential component of coenzyme B12 (cobalamin), which is synthesized by

rhizobia bacteria.[2] This coenzyme is a cofactor for the enzyme nitrogenase, which catalyzes

the conversion of atmospheric nitrogen (N₂) to ammonia (NH₃), a form usable by the plant.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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